Cas no 6265-91-4 (2-(4-Chlorophenyl)benzothiazole)

2-(4-Chlorophenyl)benzothiazole is a synthetic organic compound with notable properties. It exhibits high purity and is widely utilized in pharmaceuticals and agrochemicals due to its unique structural characteristics. This compound offers excellent thermal stability and is known for its potent biological activity, making it a valuable tool in chemical research and development.
2-(4-Chlorophenyl)benzothiazole structure
6265-91-4 structure
Product Name:2-(4-Chlorophenyl)benzothiazole
CAS No:6265-91-4
MF:C13H8ClNS
MW:245.727320671082
MDL:MFCD00030229
CID:506823
PubChem ID:87558190
Update Time:2025-07-28

2-(4-Chlorophenyl)benzothiazole Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(4-chlorophenyl)-
    • 2-(4-Chlorophenyl)benzothiazole
    • 2-(4-chlorophenyl)-1,3-benzothiazole
    • 2-(4-Chlorophenyl)benzo[d]thiazole
    • 2-(4'-Chlorophenyl)benzothiazole
    • GEYFXQNOTPBYPC-UHFFFAOYSA-N
    • 2-Cpbt
    • NSC33160
    • 4-(2-Benzothiazolyl)-1-chlorobenzene
    • (4-chlorophenyl)-benzothiazole
    • GEYFXQNOTPBYPC-UHFFFAOYSA-
    • 2-(4-Chlorophenyl)benzothiazoline
    • ARK102893
    • CHEMBL449008
    • SCHEMBL3007676
    • NCGC00165351-01
    • EU-0034101
    • SY046135
    • AKOS001094275
    • CCG-47382
    • NSC-817071
    • CS-0313461
    • SR-01000394318-2
    • Benzothiazole, 2-(4-chlorophenyl)-
    • NSC-33160
    • 6265-91-4
    • C2002
    • DTXSID00211710
    • InChI=1/C13H8ClNS/c14-10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)16-13/h1-8H
    • Z50128968
    • SR-01000394318
    • BDBM50293113
    • 2-(4-Chlorophenyl)-1,3-benzothiazole #
    • MFCD00030229
    • EN300-142303
    • SR-01000394318-1
    • MS-1605
    • AC1416
    • NSC 33160
    • PD119440
    • NSC817071
    • DB-054236
    • NCGC00165351-02
    • MDL： MFCD00030229
    • Inchi： 1S/C13H8ClNS/c14-10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)16-13/h1-8H
    • InChI Key： GEYFXQNOTPBYPC-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1=NC2C=CC=CC=2S1

Computed Properties

  • Exact Mass: 245.00700
  • Monoisotopic Mass: 245.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.9
  • Topological Polar Surface Area: 41.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.339
  • Melting Point: 118 °C
  • Boiling Point: 381.9°C at 760 mmHg
  • Flash Point: 184.8°C
  • Refractive Index: 1.689
  • PSA: 41.13000
  • LogP: 4.61670
  • Solubility: Not determined

2-(4-Chlorophenyl)benzothiazole Security Information

2-(4-Chlorophenyl)benzothiazole Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Chlorophenyl)benzothiazole Pricemore >>

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TRC
C596895-50mg
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